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Compound of Interest

Compound Name: Tetrodotoxin citrate

Cat. No.: B1663639 Get Quote

Welcome to the technical support center for Tetrodotoxin (TTX) citrate stock solutions. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on the stability, preparation, and use of TTX citrate in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for Tetrodotoxin citrate stock solutions?

A1: It is consistently recommended to store Tetrodotoxin citrate stock solutions at -20°C.[1][2]

To avoid repeated freeze-thaw cycles, the stock solution should be aliquoted into smaller,

single-use volumes before freezing.[1][3]

Q2: How long is a Tetrodotoxin citrate stock solution stable at -20°C?

A2: While the solid, lyophilized form of Tetrodotoxin citrate is stable for at least four years at

-20°C, the stability of the reconstituted stock solution is more limited.[2][4] Generally, it is

advised to use the prepared solution within one month of storage at -20°C.[2][3] Some

protocols suggest a usable period of "several weeks".[1] For optimal results, it is best practice

to prepare the solution fresh on the day of the experiment whenever possible.[2][3] One

manufacturer's data sheet advises against storing the aqueous solution for more than one day,

though this may be a highly cautious recommendation or refer to storage at temperatures other

than -20°C.[4]

Q3: What is the best solvent for reconstituting Tetrodotoxin citrate?
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A3: Tetrodotoxin citrate is designed for enhanced solubility in aqueous solutions.[4][5] It is

readily soluble in water or slightly acidic buffers (pH 4-5).[4][6] The citrate salt form improves its

solubility over pure tetrodotoxin, which is poorly soluble in water.[4][5]

Q4: Can I repeatedly freeze and thaw my Tetrodotoxin citrate aliquots?

A4: It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to degradation

of the toxin and a decrease in its potency. Aliquoting the stock solution into volumes

appropriate for single experiments is the best practice to maintain its efficacy.

Q5: How can I be sure my stored Tetrodotoxin citrate solution is still active?

A5: If you observe a diminished or absent effect in your experiments, it is prudent to question

the activity of your TTX stock solution. The most definitive way to test its efficacy is to perform a

positive control experiment. For electrophysiologists, this could involve applying the TTX

solution to a cell or tissue preparation known to have TTX-sensitive voltage-gated sodium

channels and observing the expected block of sodium currents or action potentials.[7]

Data Presentation: Stability of Tetrodotoxin Citrate
Form

Storage
Temperature

Reported Stability Citations

Solid (Lyophilized) -20°C ≥ 4 years [2][4]

Aqueous Stock

Solution
-20°C Up to 1 month [2][3]

Aqueous Stock

Solution
-20°C "Several weeks" [1]

Aqueous Stock

Solution
Not specified

Not recommended for

more than 1 day
[4]

Solid and Solutions Deep Freeze

"Long time without

any change in their

activity"
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Protocol for Preparation of 1 mM Tetrodotoxin Citrate
Stock Solution
This protocol is intended for the preparation of a stock solution for use in typical

electrophysiology experiments.

Materials:

Tetrodotoxin citrate (e.g., 1 mg vial)

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile, low-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Safety First: Tetrodotoxin is a potent neurotoxin. Handle the solid powder and concentrated

stock solution in a certified chemical fume hood. Always wear appropriate PPE.

Equilibration: Allow the vial of lyophilized Tetrodotoxin citrate to equilibrate to room

temperature for at least one hour before opening to prevent condensation.[3]

Reconstitution:

Refer to the manufacturer's certificate of analysis for the exact molecular weight of the

specific batch. The molecular weight of TTX citrate is approximately 511.4 g/mol , while

TTX itself is around 319.27 g/mol . The citrate salt is often supplied with additional citrate

buffer, so it is crucial to use the molecular weight of TTX for concentration calculations if

the vial contains a specified mass of TTX.

To prepare a 1 mM stock solution from a 1 mg vial of TTX, you will need to dissolve it in

approximately 3.13 mL of sterile water (assuming a molecular weight of 319.27 g/mol for

TTX).
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Carefully add the calculated volume of sterile water to the vial.

Gently vortex or triturate to ensure the powder is completely dissolved. Avoid vigorous

shaking to prevent foaming.

Aliquoting:

Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in sterile, low-

binding microcentrifuge tubes.

Clearly label each aliquot with the name of the compound, concentration, and date of

preparation.

Storage:

Immediately store the aliquots at -20°C in a tightly sealed secondary container.[1][2][3]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.protocols.io/view/preparation-of-pharmacological-agents-dzjb74in.pdf
https://hellobio.com/product/index/datasheet/product_id/2359/
https://static1.squarespace.com/static/51cde081e4b0d519d0ba4396/t/5c6f0103e4966b5adf235ab4/1550778627329/Soderling+Tetrodotoxin+SOP+6.12.18+final+%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

No effect or reduced effect of

TTX in the experiment.

1. Degraded TTX Stock

Solution: The solution may be

old, have undergone multiple

freeze-thaw cycles, or was

stored improperly. 2. Incorrect

Concentration: Errors in

calculation during stock

solution preparation or dilution.

3. TTX-resistant Sodium

Channels: The preparation

may express TTX-resistant

voltage-gated sodium

channels (e.g., Nav1.5,

Nav1.8, Nav1.9).

1. Prepare a fresh stock

solution of TTX. Test the

questionable stock on a

positive control preparation

known to be sensitive to TTX.

2. Double-check all

calculations and ensure

accurate pipetting. 3. Verify the

expected sodium channel

subtypes in your experimental

model from the literature.

Precipitate observed in the

thawed aliquot.

1. Poor Solubility: The

concentration may be too high

for the solvent. 2.

Contamination: The stock

solution may have become

contaminated.

1. Gently warm the solution to

room temperature and vortex

to see if the precipitate

redissolves. If not, the solution

should be discarded. Prepare

a new stock solution, ensuring

the powder is fully dissolved

before aliquoting. 2. Discard

the precipitated aliquot and

use a fresh one. Always use

sterile techniques when

preparing and handling

solutions.
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Variability in results between

experiments.

1. Inconsistent Aliquot

Potency: Uneven degradation

between aliquots or use of

aliquots of different ages. 2.

Incomplete Mixing: The thawed

aliquot may not have been

mixed thoroughly before

dilution.

1. Use aliquots from the same

batch and of a similar age for a

series of related experiments.

2. After thawing, briefly vortex

the aliquot to ensure a

homogenous solution before

taking a volume for dilution.
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Caption: Mechanism of Tetrodotoxin action on voltage-gated sodium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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